4-Iodo-2,3-dimethylaniline
Overview
Description
4-Iodo-2,3-dimethylaniline is an organic compound with the molecular formula C8H10IN . It is a dark blue to purple solid . This compound is used to attach the dimethylanilinyl group to other substrates .
Synthesis Analysis
The synthesis of 4-Iodo-2,3-dimethylaniline is achieved by iodination of dimethylaniline . Another method involves an aromatic iodination reaction with molecular iodine . The desired products are isolated in nearly quantitative yields after a simple extraction .Molecular Structure Analysis
The molecular formula of 4-Iodo-2,3-dimethylaniline is C8H10IN . The average mass is 247.076 Da and the mono-isotopic mass is 246.985779 Da .Chemical Reactions Analysis
4-Iodo-2,3-dimethylaniline has been used in the synthesis of rilpivirine, a drug used to treat individuals infected with human immunodeficiency virus 1 (HIV-1) . It has also been used in the determination of iodide by derivatization and gas chromatography–mass spectrometry .Physical And Chemical Properties Analysis
4-Iodo-2,3-dimethylaniline is a solid . Its molecular weight is 247.08 .Scientific Research Applications
Catalytic Activities of Iodine-Containing Compounds : A study by Pantel (1982) highlights the use of 4-Iodo-2,3-dimethylaniline in determining the catalytic activities of iodine-containing organic compounds in the microgram range (Pantel, 1982).
Synthesis of Pd(ii) Complexes : Solé, Solans, and Font‐Bardia (2007) describe its role as a versatile source for the synthesis of Pd(ii) complexes, including OCP- and CCN-pincer palladium complexes (Solé et al., 2007).
Determining Iodine in Various Substances : Das, Gupta, Jain, and Verma (2004) used it for determining iodine in pharmaceuticals, iodized salt, milk powder, and vegetables (Das et al., 2004).
Nuclear Medicine : Braun, Shulgin, Braun, and Sargent (1977) found that it is a potential brain scanning agent for nuclear medicine, offering superior gamma-ray imaging properties compared to DOB (Braun et al., 1977).
Synthesis of Iodine-Substituted Derivatives : Huang Pc and Liu Cp (1962) used it in the synthesized iodine-substituted p-dimethylaminoazobenzene derivatives (Huang Pc & Liu Cp, 1962).
Formation of Halogen-Bonded Chains : Cavallo et al. (2016) noted its use in synthesizing novel D-Î2-A push-pull chromophores and self-organizing in the solid state to form head-to-tail halogen-bonded one-dimensional unlimited chains (Cavallo et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of 4-Iodo-2,3-dimethylaniline could involve its use in the determination of iodide by derivatization and gas chromatography–mass spectrometry . Additionally, hypervalent iodine (III) reagents, which include compounds like 4-Iodo-2,3-dimethylaniline, have attracted attention due to their plentiful, stable, non-toxic, environmentally friendly, and mild 2e − oxidants with a variety of applications .
properties
IUPAC Name |
4-iodo-2,3-dimethylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN/c1-5-6(2)8(10)4-3-7(5)9/h3-4H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHZXYCMLUZIDEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)I)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901306359 |
Source
|
| Record name | 4-Iodo-2,3-dimethylbenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901306359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
117832-11-8 |
Source
|
| Record name | 4-Iodo-2,3-dimethylbenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=117832-11-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Iodo-2,3-dimethylbenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901306359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethanone, 1-(9-azabicyclo[4.2.1]non-2-yl)-, endo-(9CI)](/img/structure/B38890.png)
![[(1S,2R,3S,4S,5R,6S)-3,4-bis(dihydroxyphosphinothioyloxy)-2,5,6-trihydroxycyclohexyl]oxy-sulfanylphosphinic acid](/img/structure/B38899.png)
